Cas no 2229366-43-0 (O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2229366-43-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6429921
• PubChem ID: 165735893
• Update Time: 2025-10-31

O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine
• EN300-1907582
• O-[2-(3-bromo-2-methylphenyl)-2-methylpropyl]hydroxylamine
• 2229366-43-0

• Inchi： 1S/C11H16BrNO/c1-8-9(5-4-6-10(8)12)11(2,3)7-14-13/h4-6H,7,13H2,1-3H3
• InChI Key： YJFOWUOIVASHSX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C)(C)CON

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine

Introduction to O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229366-43-0)

O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229366-43-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a hydroxylamine functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The brominated aromatic ring in O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine provides a versatile platform for further chemical modifications, enabling researchers to explore a wide range of derivatives with diverse biological activities. The hydroxylamine group, on the other hand, is known for its reactivity and ability to participate in various chemical reactions, such as the formation of oximes and nitrones. This dual functionality makes the compound an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The brominated aromatic ring was found to enhance the lipophilicity of the molecules, thereby improving their cellular uptake and efficacy.

In another study, researchers at the University of California, San Francisco, investigated the use of O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine as a precursor for the synthesis of novel antiviral agents. The hydroxylamine group was modified to form nitrones, which were then used to trap reactive oxygen species (ROS) generated by viral infections. The resulting compounds showed significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

The synthetic route for O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine involves several well-established chemical transformations. The synthesis typically begins with the bromination of 3-bromo-2-methyltoluene, followed by alkylation with 1-bromo-1-methylethanol to form the corresponding bromoalkane. The final step involves the conversion of the bromoalkane to the hydroxylamine derivative using ammonia or hydroxylamine under appropriate conditions. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The safety profile of O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine has also been extensively studied. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

In conclusion, O-2-(3-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229366-43-0) is a versatile and promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and reactivity make it an attractive target for further exploration and development. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, contributing to advancements in medicine and chemistry.